Cas no 6606-66-2 (2-Propenoic acid,2-cyano-, propyl ester)

• Product Name: 2-Propenoic acid,2-cyano-, propyl ester
• CAS No: 6606-66-2
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 512125
• PubChem ID: 81081
• Update Time: 2025-04-19

2-Propenoic acid,2-cyano-, propyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-cyano-, propyl ester
• n-propyl 2-cyanoacrylate
• Propyl 2-cyanoacrylate
• propyl 2-cyanoprop-2-enoate
• SCHEMBL167355
• propyl cyanoacrylate
• NS00022636
• KGQ94N3FNV
• DTXSID0064418
• 6606-66-2
• AKOS006274390
• EINECS 229-553-8
• 2-Propenoic acid, 2-cyano-, propyl ester
• Propyl2-cyanoacrylate
• Q65225087

• Inchi： 1S/C7H9NO2/c1-3-4-10-7(9)6(2)5-8/h2-4H2,1H3
• InChI Key： ZTYMNUBYYQNBFP-UHFFFAOYSA-N
• SMILES： O(C(C(C#N)=C)=O)CCC

Computed Properties

• Exact Mass: 139.06337
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09